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Compound of Interest

Compound Name: Isodimethoate

cat. No.: B109102

An In-depth Technical Guide to Isodimethoate

This technical guide provides a comprehensive overview of Isodimethoate, an
organophosphate compound relevant to researchers, scientists, and professionals in drug and
pesticide development. This document details its chemical structure, physicochemical
properties, analytical methodologies, and mechanism of action.

Chemical Identity and Structure

Isodimethoate is an isomer of the widely used organophosphate insecticide, Dimethoate, and
is often found as an impurity in commercial Dimethoate formulations.[1] It is also known to be a
thermal decomposition product of Dimethoate.[2]

Chemical Name (IUPAC): 2-[methoxy(methylsulfanyl)phosphoryl]sulfanyl-N-methylacetamide[3]
Synonyms:

e 0O,S-Dimethyl S-(2-(methylamino)-2-oxoethyl) phosphorodithioate[1][4]

e Phosphorodithioic acid, O,S-dimethyl S-[2-(methylamino)-2-oxoethyl] ester[3][5]

o 2-Mercapto-N-methyl-acetamide S-Ester with O,S-Dimethyl Phosphorodithioate[1]
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Identifier Value

CAS Number 3344-11-4[1][3][4][5][6]

Molecular Formula CsH12NOsPS2[1][3][4][6]

Molecular Weight 229.26 g/mol [1]

Canonical SMILES CNC(=0)CSP(=0)(OC)SC[1][3]

InChl Key IRZFDJFTOCCEPS-UHFFFAOY SA-N[1][3]

Physicochemical Properties

The following table summarizes the key physicochemical properties of Isodimethoate.

Property Value Source(s)
Physical Form Colourless to Off-White Solid [1]
Stability Moisture Sensitive [1]

Powder: 2 years at -20°C; In
Storage Conditions DMSO: 2 weeks at 4°C, 6 [2]
months at -80°C

Mechanism of Action: Acetylcholinesterase
Inhibition

Isodimethoate, like its parent compound Dimethoate, is a neurotoxic agent that functions as a
direct inhibitor of acetylcholinesterase (AChE), an enzyme critical for the proper functioning of

the central nervous system.[1][7][8] AChE is responsible for hydrolyzing the neurotransmitter
acetylcholine (ACh) in the synaptic cleft, thereby terminating the nerve signal.

The inhibitory action of Isodimethoate leads to the accumulation of acetylcholine in the
synapse, resulting in continuous stimulation of cholinergic receptors. This overstimulation
disrupts normal nerve function, leading to the toxic effects observed in insects and mammals.
[8] Specifically, Isodimethoate reacts with human red blood cell acetylcholinesterase,
rendering a portion of the enzyme non-reactivatable.[1]
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Mechanism of Acetylcholinesterase Inhibition by Isodimethoate.

Analytical Methodology

The quantification of Isodimethoate, particularly as an impurity in Dimethoate technical
materials and formulations, can be achieved using reverse-phase high-performance liquid
chromatography (HPLC) with UV detection.[9]

Experimental Protocol: HPLC Analysis of Isodimethoate

Objective: To determine the concentration of Isodimethoate in a technical sample.

1. Reagents and Materials:

Isodimethoate analytical standard

Acetonitrile (HPLC grade)

Water (HPLC grade)

Sample of technical Dimethoate
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. Instrumentation:

High-Performance Liquid Chromatograph (HPLC) system equipped with:

[¢]

UV detector

[¢]

ODS2 column (or equivalent C18 column)

[e]

Autosampler and injector

o

Data acquisition and processing software
. Chromatographic Conditions:
Mobile Phase: A suitable gradient or isocratic mixture of acetonitrile and water.
Column: ODS2 reverse-phase column.
Detection: UV spectrophotometer at a specified wavelength.
Flow Rate: Appropriate for the column dimensions.
Injection Volume: Typically 10-20 L.
. Standard Preparation:
Accurately weigh a known amount of Isodimethoate analytical standard.

Dissolve in a known volume of 10% acetonitrile in the mobile phase solvent A to create a
stock solution.[9]

Perform serial dilutions of the stock solution to prepare a series of calibration standards of
known concentrations.[9]

. Sample Preparation:

Accurately weigh approximately 3 g of the technical Dimethoate sample into a sample bottle.

[9]
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Add 10 mL of 10% acetonitrile in mobile phase solvent A, weigh again, and mix thoroughly.

[9]
This solution is then ready for injection into the HPLC system.
. Analysis:

Inject the prepared calibration standards into the HPLC system to generate a calibration
curve by plotting peak area against concentration.

Inject the prepared sample solution into the HPLC system.

Identify the Isodimethoate peak in the sample chromatogram based on the retention time of
the analytical standard.

Quantify the amount of Isodimethoate in the sample by comparing its peak area to the
calibration curve.

. Data Interpretation:

The concentration of Isodimethoate in the original sample is calculated using the data from
the calibration curve and the initial sample weight and dilution factor.
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General workflow for the HPLC analysis of Isodimethoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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